Cas no 2229355-45-5 (methyl 4-(3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2229355-45-5
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5965853
• PubChem ID: 165686647
• Update Time: 2025-10-22

methyl 4-(3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate
• 2229355-45-5
• EN300-1737364

• Inchi： 1S/C10H15NO3/c1-11-7-8(4-3-5-12)6-9(11)10(13)14-2/h6-7,12H,3-5H2,1-2H3
• InChI Key： UDEDNSSBXKLWGV-UHFFFAOYSA-N
• SMILES： OCCCC1C=C(C(=O)OC)N(C)C=1

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 4-(3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate

Recent Advances in the Study of Methyl 4-(3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS: 2229355-45-5)

The compound methyl 4-(3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS: 2229355-45-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrole carboxylate backbone and a 3-hydroxypropyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to improve yield and purity, with recent reports highlighting the use of green chemistry approaches to minimize environmental impact. The compound's structural features make it a versatile building block for the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and anticancer agents.

In pharmacological studies, methyl 4-(3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate has demonstrated notable bioactivity. Preliminary in vitro assays indicate its potential as an inhibitor of specific enzymatic pathways involved in inflammatory responses. Additionally, its interaction with cellular receptors has been explored, suggesting possible applications in modulating immune responses. These findings underscore the compound's relevance in the development of new therapeutic strategies.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's pharmacokinetic properties. Studies utilizing high-performance liquid chromatography (HPLC) and mass spectrometry have provided insights into its metabolic stability and distribution profiles. These data are critical for assessing its viability as a drug candidate and for guiding further structural modifications to enhance its efficacy and safety.

Looking ahead, the research community is keen to explore the broader applications of methyl 4-(3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical properties and biological activities position it as a promising candidate for future drug discovery endeavors.